Cas no 872258-58-7 (2,6-Dimethyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-ol)

• Product Name: 2,6-Dimethyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-ol
• CAS No: 872258-58-7
• MF: C₁₅H₁₃F₃O
• MW: 266.258334875107
• MDL: MFCD09907917
• CID: 844426
• PubChem ID: 56971749
• Update Time: 2025-11-02

2,6-Dimethyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-ol
• [1,1'-Biphenyl]-4-ol, 2,6-dimethyl-4'-(trifluoromethyl)-
• 2,6-DIMETHYL-4'-(TRIFLUOROMETHYL)-1,1'-BIPHENYL-4-OL
• 3,5-dimethyl-4-[4-(trifluoromethyl)phenyl]phenol
• A1-17312
• MFCD09907917
• DTXSID40719285
• F14471
• CS-W004204
• AKOS016013188
• AS-47585
• SCHEMBL1765105
• 872258-58-7
• 2,6-Dimethyl-4'-trifluoromethylbiphenyl-4-ol
• 2,6-Dimethyl-4'-(trifluoromethyl)biphenyl-4-ol
• 2,6-dimethyl-4'-trifluoromethyl-biphenyl-4-ol
• 2,6-Dimethyl-4'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• 2,6-Dimethyl-4'-(trifluoromethyl)-4-biphenylol

• MDL： MFCD09907917
• Inchi： 1S/C15H13F3O/c1-9-7-13(19)8-10(2)14(9)11-3-5-12(6-4-11)15(16,17)18/h3-8,19H,1-2H3
• InChI Key： UAHZCJDIUCCRHT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(C)=CC(=CC=1C)O)(F)F

Computed Properties

• Exact Mass: 266.09184952g/mol
• Monoisotopic Mass: 266.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2,6-Dimethyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-ol

Recent Advances in the Study of 2,6-Dimethyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-ol (CAS: 872258-58-7)

The compound 2,6-Dimethyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-ol (CAS: 872258-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its trifluoromethyl and hydroxyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of anti-inflammatory and anticancer drug development.

One of the key advancements in the study of this compound is its improved synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves palladium-catalyzed cross-coupling reactions. This method not only enhances the yield but also reduces the formation of unwanted by-products, making it more suitable for industrial-scale production. The optimized synthesis has been detailed in several recent publications, highlighting the importance of this compound in medicinal chemistry.

In terms of biological activity, 2,6-Dimethyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-ol has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selective inhibition is particularly advantageous, as it minimizes the gastrointestinal side effects commonly associated with non-selective COX inhibitors. These findings suggest that this compound could serve as a lead molecule for the development of novel anti-inflammatory drugs.

Additionally, recent in vitro and in vivo studies have explored the anticancer potential of this compound. Preliminary results indicate that it exhibits cytotoxic activity against certain cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings are supported by molecular docking studies, which suggest that the compound interacts with key proteins involved in cancer cell survival and growth. Further research is needed to fully elucidate its anticancer mechanisms and to evaluate its efficacy in preclinical models.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent studies have investigated its ability to cross the blood-brain barrier and its neuroprotective effects. Early results are promising, showing that it can reduce oxidative stress and inflammation in neuronal cells. These properties make it a candidate for further investigation in the treatment of conditions such as Alzheimer's and Parkinson's diseases.

In conclusion, 2,6-Dimethyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-ol (CAS: 872258-58-7) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its optimized synthesis, coupled with its diverse biological activities, positions it as a valuable candidate for further drug development. Future research should focus on advancing its therapeutic applications, including detailed mechanistic studies and preclinical evaluations, to fully realize its potential in addressing unmet medical needs.